Cas no 1156618-15-3 (N-2-methyl-4-(pyrrolidin-1-yl)phenylprop-2-enamide)

• Product Name: N-2-methyl-4-(pyrrolidin-1-yl)phenylprop-2-enamide
• CAS No: 1156618-15-3
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5449798
• PubChem ID: 43697494
• Update Time: 2025-10-28

N-2-methyl-4-(pyrrolidin-1-yl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-12840124
• Z445390918
• N-[2-methyl-4-(pyrrolidin-1-yl)phenyl]prop-2-enamide
• N-(2-methyl-4-pyrrolidin-1-ylphenyl)prop-2-enamide
• 1156618-15-3
• N-[2-Methyl-4-(1-pyrrolidinyl)phenyl]-2-propenamide
• N-2-methyl-4-(pyrrolidin-1-yl)phenylprop-2-enamide

• Inchi： 1S/C14H18N2O/c1-3-14(17)15-13-7-6-12(10-11(13)2)16-8-4-5-9-16/h3,6-7,10H,1,4-5,8-9H2,2H3,(H,15,17)
• InChI Key： XGHODERTTUAVGV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCC2)C=C1C)(=O)C=C

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.123±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 444.6±45.0 °C(Predicted)
• pka: 13.27±0.70(Predicted)

Additional information on N-2-methyl-4-(pyrrolidin-1-yl)phenylprop-2-enamide

Comprehensive Overview of N-2-methyl-4-(pyrrolidin-1-yl)phenylprop-2-enamide (CAS No. 1156618-15-3)

N-2-methyl-4-(pyrrolidin-1-yl)phenylprop-2-enamide (CAS No. 1156618-15-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its IUPAC name, features a pyrrolidine ring and a propenamide moiety, making it a subject of interest in drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating biological pathways, though its exact mechanisms remain under investigation.

The chemical structure of N-2-methyl-4-(pyrrolidin-1-yl)phenylprop-2-enamide includes a methyl group at the 2-position and a pyrrolidin-1-yl substituent at the 4-position of the phenyl ring. This arrangement contributes to its distinct physicochemical properties, such as solubility and stability, which are critical for its potential use in medicinal chemistry. The compound's CAS number (1156618-15-3) serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In recent years, the demand for novel bioactive molecules has surged, driven by advancements in targeted therapy and personalized medicine. N-2-methyl-4-(pyrrolidin-1-yl)phenylprop-2-enamide aligns with this trend, as its structure suggests potential interactions with enzyme targets and receptor proteins. For instance, compounds with pyrrolidine scaffolds are frequently explored for their role in central nervous system (CNS) disorders, inflammation, and metabolic diseases. This has led to increased searches for "pyrrolidine derivatives in drug discovery" and "propenamide applications in pharmaceuticals," reflecting the compound's relevance in contemporary research.

From a synthetic chemistry perspective, the preparation of N-2-methyl-4-(pyrrolidin-1-yl)phenylprop-2-enamide involves multi-step organic reactions, including amide coupling and aromatic substitution. These processes are optimized to achieve high yields and purity, which are essential for subsequent biological testing. The compound's molecular weight and logP value further influence its pharmacokinetic profile, making it a candidate for structure-activity relationship (SAR) studies.

Beyond its pharmaceutical potential, N-2-methyl-4-(pyrrolidin-1-yl)phenylprop-2-enamide is also studied in material science for its possible role in polymer chemistry. The propenamide group, for example, could participate in radical polymerization, opening avenues for creating functional materials. This dual applicability has sparked queries like "pyrrolidine-based polymers" and "amides in material design," highlighting the compound's interdisciplinary significance.

As the scientific community continues to explore N-2-methyl-4-(pyrrolidin-1-yl)phenylprop-2-enamide, its safety profile and toxicological data remain areas of active research. Regulatory compliance and green chemistry principles are increasingly prioritized, ensuring that its development aligns with sustainable practices. Searches for "biocompatible amides" and "eco-friendly synthesis" underscore the growing emphasis on environmental and health considerations in chemical innovation.

In summary, N-2-methyl-4-(pyrrolidin-1-yl)phenylprop-2-enamide (CAS No. 1156618-15-3) represents a promising compound at the intersection of pharmacology, organic chemistry, and materials science. Its structural features and potential applications make it a focal point for researchers addressing unmet medical and technological needs. With ongoing studies, this compound may soon emerge as a key player in next-generation therapeutics and advanced materials.